Cas no 887219-57-0 (2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887219-57-0
• MF: C₂₃H₂₄FN₅OS
• MW: 437.53296661377
• CID: 5479856
• Update Time: 2025-08-03

2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-fluorophenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C23H24FN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-8-10-17(24)11-9-16)28-14-12-27(13-15-28)18-6-4-3-5-7-18/h3-11,20,30H,2,12-15H2,1H3
• InChI Key： YHGDWKBQIFBGHL-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(F)C=C3)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Additional information on 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887219-57-0)

2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887219-57-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, including a triazolo[3,2-b] and [1,3]thiazole moiety. The strategic arrangement of these heterocyclic systems, coupled with functional groups such as ethyl, 4-fluorophenyl, and 4-phenylpiperazin-1-yl, endows this molecule with unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery.

The synthesis of 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the triazolo[3,2-b] ring system is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological applications. Additionally, the incorporation of the 4-fluorophenyl group introduces a fluorine atom that can modulate metabolic stability and binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol may interact with proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperazine moiety is particularly interesting, as it is known to exhibit potent activity against serotonin receptors and other neurotransmitter systems.

The therapeutic potential of this compound has been further supported by preclinical studies conducted in cell culture and animal models. These studies indicate that it may possess anti-inflammatory and antioxidant properties due to its ability to modulate certain signaling pathways. Moreover, the structural features of 2-ethyl-5-(4-fluorophenyl)(4-phenylpiperazin-1-ylmethyl)-1,2,4-triazolo[3,2-b][1,3]thiazol suggest that it could be a valuable scaffold for developing novel treatments for metabolic disorders.

In the context of drug development pipelines, compounds like CAS No. 88721957 are often evaluated for their ability to cross the blood-brain barrier (BBB). The lipophilicity profile of this molecule appears favorable for BBB penetration when compared to other similar scaffolds. This property is critical for treating central nervous system (CNS) disorders where access to the brain is essential for efficacy.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a fluorine substituent at the 4-position of the phenyl ring in this compound not only enhances metabolic stability but also influences its pharmacokinetic properties. Fluorinated compounds are frequently incorporated into drugs due to their ability to improve binding affinity and reduce susceptibility to degradation by enzymes.

As research continues to uncover new therapeutic targets and mechanisms of action,CAS No 88721570 may find applications beyond its initial scope. For instance,its interaction with DNA repair pathways has been hypothesized based on preliminary structural analysis. This opens up avenues for exploring its potential in oncology or genetic disorders where DNA integrity is compromised.

The synthesis strategies employed for producing this compound could also serve as a model for designing other complex heterocyclic molecules with similar architectures but different functional groups or substituents. This flexibility underscores why such compounds are highly sought after by medicinal chemists working on next-generation therapeutics.

From an industrial perspective,the scalability of manufacturing processes for this type of molecule remains an important consideration before moving into large-scale clinical trials or commercialization efforts. Advances in green chemistry have prompted researchers to explore sustainable synthetic routes that minimize waste generation while maintaining high yields—priorities that align well with modern pharmaceutical practices.

In conclusion,CAS No 88721570 represents an intriguing example of how structural complexity can be leveraged to create novel bioactive molecules with significant therapeutic potential.* Further investigation into its biological activities* pharmacokinetic properties*and synthetic feasibility will undoubtedly continue*as scientists seek innovative solutions*to pressing medical challenges.* Its unique combination*of heterocyclic systems*functional groups*and favorable physicochemical properties*make it a compelling subject*for future research.*